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Compound of Interest

Compound Name: 3-Heptene

Cat. No.: B165601 Get Quote

For Immediate Release

This in-depth technical guide provides critical health and safety information for 3-Heptene
(C₇H₁₄), a colorless, flammable liquid. Tailored for researchers, scientists, and drug

development professionals, this document consolidates essential data on its properties,

hazards, handling procedures, and emergency responses to ensure safe laboratory practices.

Core Safety & Physical Properties
3-Heptene is a volatile and highly flammable liquid that presents a significant fire hazard. It is

also recognized as a mild skin irritant and can cause narcotic effects at high concentrations.[1]

[2][3] Aspiration of the liquid may be fatal if swallowed and it enters the airways.[1] The

following tables summarize the key physical, chemical, and safety data for 3-Heptene.

Table 1: Physical and Chemical Properties of 3-Heptene
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Property Value Source

Molecular Formula C₇H₁₄ [1]

Molecular Weight 98.19 g/mol [1]

Appearance Colorless liquid [1][2]

Boiling Point 94.35 °C @ 760 mm Hg (est) [4]

Vapor Pressure 54.202 mmHg @ 25 °C (est) [4]

Flash Point 19.00 °F / -7.22 °C (TCC, est) [4]

Solubility in Water 31.08 mg/L @ 25 °C (est) [4]

Table 2: GHS Hazard Classification for 3-Heptene
Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor[1]

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters

airways[1]

Skin Corrosion/Irritation Mild Irritant

Specific target organ toxicity —

single exposure
Narcotic effects

Hazard Identification and First Aid
Primary Hazards:

Flammability: 3-Heptene is a highly flammable liquid and vapor. Vapors are heavier than air

and may travel to a source of ignition and flash back.

Aspiration Toxicity: If swallowed, the liquid can be aspirated into the lungs, which can be

fatal.[1]
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Skin Irritation: It is considered a mild skin irritant.[1][2]

Inhalation: High concentrations of vapor may cause narcotic effects, including dizziness and

drowsiness.[2]

First-Aid Measures:

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. Seek

medical attention if symptoms occur.

Skin Contact: Remove contaminated clothing and rinse the skin with plenty of water.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.

Experimental Protocols for Safety Evaluation
While specific, detailed toxicological studies for 3-Heptene were not readily available in the

public domain, the safety profile of such chemicals is typically evaluated using standardized

testing protocols established by organizations like the Organisation for Economic Co-operation

and Development (OECD). Below are outlines of the methodologies that would be employed to

assess the key hazards of 3-Heptene.

Skin Irritation/Corrosion Testing (Based on OECD
Guideline 404)

Objective: To determine the potential of a substance to cause skin irritation or corrosion.

Methodology: A small amount of the test substance (0.5 mL for liquids) is applied to a small

area of the skin of a test animal (typically an albino rabbit) under a gauze patch. The patch is

removed after a set period (usually 4 hours), and the skin is observed for signs of erythema

(redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after

patch removal. The severity of the reactions is scored according to a standardized scale.
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Acute Inhalation Toxicity Study (Based on OECD
Guideline 403)

Objective: To determine the short-term toxic effects of a substance when inhaled.

Methodology: Animals (usually rats) are exposed to the test substance as a vapor, aerosol,

or dust in an inhalation chamber for a defined period (typically 4 hours).[5] Several

concentration groups are tested.[6] Animals are observed for signs of toxicity during and

after exposure for up to 14 days.[6] Key observations include changes in behavior,

respiratory effects, and mortality. At the end of the study, a necropsy is performed to examine

the internal organs.[6]

Flammability Testing
Objective: To determine the flash point and flammability characteristics of a liquid.

Methodology: Standardized methods such as the Tag Closed Cup (TCC) or Pensky-Martens

Closed Cup tests are used. The liquid is heated in a cup, and an ignition source is passed

over the surface at regular intervals. The flash point is the lowest temperature at which the

vapors of the liquid ignite.

Safe Handling, Storage, and Emergency Procedures
Handling:

Use in a well-ventilated area or under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a lab coat.

Ground and bond containers when transferring material to prevent static electricity buildup.

Use non-sparking tools.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.
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Keep away from heat, sparks, open flames, and other ignition sources.

Store separately from oxidizing agents.

Fire Fighting Measures:

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide

(CO₂). Water spray may be used to cool closed containers.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air.

Accidental Release Measures:

Eliminate all ignition sources.

Ventilate the area.

Wear appropriate PPE.

Contain the spill with an inert absorbent material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable container for disposal.

Visualizing Safety Protocols
To further aid in the understanding of safety procedures, the following diagrams illustrate key

workflows for handling 3-Heptene.
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Figure 1: 3-Heptene Safe Handling Workflow
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Caption: Workflow for the safe handling of 3-Heptene.
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Figure 2: 3-Heptene Spill Response Protocol
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Caption: Protocol for responding to a 3-Heptene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b165601?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Heptene
https://haz-map.com/Agents/9655
https://www.epa.gov/sites/default/files/2017-10/acute-inhalation-toxicity-v2.1.docx
https://www.thegoodscentscompany.com/data/rw1120571.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa-870-1300.pdf
https://www.env.go.jp/water/dojo/noyaku/hisan_risk/hyoka_tih/com03/ref04.pdf
https://www.benchchem.com/product/b165601#health-and-safety-information-for-3-heptene
https://www.benchchem.com/product/b165601#health-and-safety-information-for-3-heptene
https://www.benchchem.com/product/b165601#health-and-safety-information-for-3-heptene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165601?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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